14-salicyloylcarubicin
14-salicyloylcarubicin
Brand Name:
Vulcanchem
CAS No.:
116907-26-7
VCID:
VC0045097
InChI:
InChI=1S/C33H31NO13/c1-13-27(38)17(34)9-22(46-13)47-20-11-33(44,21(37)12-45-32(43)14-5-2-3-7-18(14)35)10-16-24(20)31(42)26-25(29(16)40)28(39)15-6-4-8-19(36)23(15)30(26)41/h2-8,13,17,20,22,27,35-36,38,40,42,44H,9-12,34H2,1H3
SMILES:
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)O)O)(C(=O)COC(=O)C6=CC=CC=C6O)O)N)O
Molecular Formula:
C33H31NO13
Molecular Weight:
649.6 g/mol
14-salicyloylcarubicin
CAS No.: 116907-26-7
Main Products
VCID: VC0045097
Molecular Formula: C33H31NO13
Molecular Weight: 649.6 g/mol
| CAS No. | 116907-26-7 |
|---|---|
| Product Name | 14-salicyloylcarubicin |
| Molecular Formula | C33H31NO13 |
| Molecular Weight | 649.6 g/mol |
| IUPAC Name | [2-[4-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-2,5,7,12-tetrahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]-2-oxoethyl] 2-hydroxybenzoate |
| Standard InChI | InChI=1S/C33H31NO13/c1-13-27(38)17(34)9-22(46-13)47-20-11-33(44,21(37)12-45-32(43)14-5-2-3-7-18(14)35)10-16-24(20)31(42)26-25(29(16)40)28(39)15-6-4-8-19(36)23(15)30(26)41/h2-8,13,17,20,22,27,35-36,38,40,42,44H,9-12,34H2,1H3 |
| Standard InChIKey | AJAHDRMPRTTZMX-UHFFFAOYSA-N |
| SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)O)O)(C(=O)COC(=O)C6=CC=CC=C6O)O)N)O |
| Canonical SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)O)O)(C(=O)COC(=O)C6=CC=CC=C6O)O)N)O |
| Synonyms | 14-salicyloylcarminomycin 14-salicyloylcarubicin |
| PubChem Compound | 159554 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume